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Compound of Interest

Compound Name: WAY-325485

cat. No.: B15551297

In-Depth Technical Guide: WAY-325485

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the chemical properties of WAY-325485.
Despite a comprehensive search of scientific literature and databases, detailed information
regarding its specific biological activity, experimental protocols, and associated signaling
pathways is not publicly available. The information presented herein is based on data from
chemical suppliers and analysis of structurally related compounds.

Core Compound Data: WAY-325485

A summary of the fundamental chemical data for WAY-325485 is presented below.

Parameter Value Reference(s)
CAS Number 177937-81-4 [1]12113]
Molecular Weight 275.31 g/mol [1]

Molecular Formula C17H13NsO [2][3]

2-amino-3-cyano-4-(2-furyl)-5-
Synonyms . [1]
methyl-6-phenylpyridine

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b15551297?utm_src=pdf-interest
https://www.benchchem.com/product/b15551297?utm_src=pdf-body
https://www.benchchem.com/product/b15551297?utm_src=pdf-body
https://www.benchchem.com/product/b15551297?utm_src=pdf-body
https://www.medchemexpress.com/way-325485.html?locale=ko-KR
https://pubmed.ncbi.nlm.nih.gov/21514012/
https://immunomart.com/product/way-325485/
https://www.medchemexpress.com/way-325485.html?locale=ko-KR
https://pubmed.ncbi.nlm.nih.gov/21514012/
https://immunomart.com/product/way-325485/
https://www.medchemexpress.com/way-325485.html?locale=ko-KR
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15551297?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Biological Context and Potential Therapeutic
Relevance

WAY-325485 belongs to the 2-amino-3-cyanopyridine class of heterocyclic compounds. This
chemical scaffold is of significant interest in medicinal chemistry due to its diverse range of
reported biological activities. While specific studies on WAY-325485 are not available, research
on analogous structures suggests potential applications in various therapeutic areas.

Derivatives of 2-amino-3-cyanopyridine have been investigated for a multitude of
pharmacological effects, including but not limited to:

Anticancer properties

Antiviral activity

Antibacterial and antifungal effects

Inhibition of specific enzymes, such as IKK-f3

Antagonism of A2A adenosine receptors

It is important to note that these are general activities of the compound class, and the specific
biological profile of WAY-325485 remains to be elucidated through dedicated experimental
studies.

Experimental Protocols and Signaling Pathways

A thorough search of public domain scientific literature and databases did not yield any specific
experimental protocols or established signaling pathways for WAY-325485. The absence of this
information suggests that the compound may be a novel, proprietary, or not extensively studied
molecule.

For researchers interested in investigating WAY-325485, a general workflow for the initial
characterization of a novel compound is suggested below.
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General Workflow for Novel Compound Characterization

Compound Acquisition & Purity Assessment

Synthesis of WAY-325485

'

Purification (e.g., Chromatography)

'

Structural Verification (NMR, MS)

In Vitro Screening

Primary Target Binding Assays

;

Cell-Based Functional Assays

;

Cytotoxicity Profiling

Mechanism of|Action Studies

Pathway Analysis (e.g., Western Blot, Reporter Assays)

;

Target Engagement & Validation

In Vivo Evaluation

Pharmacokinetic Studies

;

Efficacy in Disease Models
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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